Cas no 911060-82-7 (1-(hydroxymethyl)cyclopentane-1-carbonitrile)

• Product Name: 1-(hydroxymethyl)cyclopentane-1-carbonitrile
• CAS No: 911060-82-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD19103512
• CID: 1075093
• PubChem ID: 56687189
• Update Time: 2025-05-25

1-(hydroxymethyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Hydroxymethyl)cyclopentanecarbonitrile
• 1-(hydroxymethyl)cyclopentane-1-carbonitrile
• DTXSID001269291
• EN300-129076
• NS-01032
• Z1238573143
• 911060-82-7
• AKOS015959824
• CS-0232846
• F13179
• XIONVAIUILQBNZ-UHFFFAOYSA-N
• 1-Hydroxymethyl-cyclopentanecarbonitrile
• SCHEMBL101752
• MFCD19103512
• DS-020549
• Cyclopentanecarbonitrile, 1-(hydroxymethyl)-
• ALBB-016805

• MDL： MFCD19103512
• Inchi： 1S/C7H11NO/c8-5-7(6-9)3-1-2-4-7/h9H,1-4,6H2
• InChI Key： XIONVAIUILQBNZ-UHFFFAOYSA-N
• SMILES： OCC1(C#N)CCCC1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų

1-(hydroxymethyl)cyclopentane-1-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 1-(hydroxymethyl)cyclopentane-1-carbonitrile

1-(Hydroxymethyl)cyclopentane-1-carbonitrile: A Comprehensive Overview

The compound with CAS No. 911060-82-7, commonly referred to as 1-(hydroxymethyl)cyclopentane-1-carbonitrile, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a cyclopentane ring with a hydroxymethyl group and a cyano group. The cyclopentane ring provides stability, while the hydroxymethyl and cyano groups introduce functional versatility, making it a valuable molecule in various applications.

Recent studies have highlighted the potential of 1-(hydroxymethyl)cyclopentane-1-carbonitrile in the field of drug discovery. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without altering their pharmacophoric properties. This property is particularly useful in optimizing drug candidates for improved bioavailability and reduced toxicity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising activity against certain enzyme targets, suggesting its potential in developing novel therapeutic agents.

In addition to its role in pharmaceuticals, 1-(hydroxymethyl)cyclopentane-1-carbonitrile has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. A notable example is its application as a ligand in transition metal-catalyzed reactions, where it enhances the efficiency and selectivity of these processes. Recent advancements in this area, as reported in the journal Nature Chemistry, have shown that this compound can significantly improve the yield of enantioselective reactions, making it a valuable tool in asymmetric synthesis.

The synthesis of 1-(hydroxymethyl)cyclopentane-1-carbonitrile has also been optimized through innovative methodologies. Traditionally, the compound was synthesized via multi-step processes involving Grignard reagents and nitrile precursors. However, recent breakthroughs have introduced more efficient routes, such as one-pot synthesis using microwave-assisted techniques. These advancements not only reduce production costs but also minimize environmental impact, aligning with the growing demand for sustainable chemical practices.

Beyond its direct applications, 1-(hydroxymethyl)cyclopentane-1-carbonitrile serves as an excellent model compound for studying fundamental chemical principles. Its structure allows researchers to investigate topics such as stereochemistry, reaction mechanisms, and molecular recognition. For example, a 2023 study published in the Journal of Organic Chemistry utilized this compound to explore the stereochemical outcomes of nucleophilic substitution reactions under various conditions.

In conclusion, CAS No. 911060-82-7 or 1-(hydroxymethyl)cyclopentane-1-carbonitrile stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and fundamental chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.